Cas no 27068-07-1 (Benzenaminium,N,N,N-triethyl-3-hydroxy-, bromide (1:1))
27068-07-1 structure
Product Name:Benzenaminium,N,N,N-triethyl-3-hydroxy-, bromide (1:1)
CAS No:27068-07-1
MF:C12H20BrNO
MW:274.197302818298
CID:277310
PubChem ID:33681
Update Time:2025-04-19
Benzenaminium,N,N,N-triethyl-3-hydroxy-, bromide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenaminium,N,N,N-triethyl-3-hydroxy-, bromide (1:1)
- triethyl-(3-hydroxyphenyl)azanium,bromide
- (3-Hydroxyphenyl)triethylammonium bromide
- 27068-07-1
- AMMONIUM, (3-HYDROXYPHENYL)TRIETHYL-, BROMIDE
- Ro 2-3709
-
- Inchi: 1S/C12H19NO.BrH/c1-4-13(5-2,6-3)11-8-7-9-12(14)10-11;/h7-10H,4-6H2,1-3H3;1H
- InChI Key: TVKWFYUSFZSPTC-UHFFFAOYSA-N
- SMILES: [Br-].OC1=CC=CC(=C1)[N+](CC)(CC)CC
Computed Properties
- Exact Mass: 194.154
- Monoisotopic Mass: 194.154
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- LogP: 4.15550
Benzenaminium,N,N,N-triethyl-3-hydroxy-, bromide (1:1) Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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